Cas no 650638-07-6 (1H-Pyrazolo[3,4-d]pyrimidine, 4-chloro-1-(4-pyridinyl)-)
650638-07-6 structure
Product Name:1H-Pyrazolo[3,4-d]pyrimidine, 4-chloro-1-(4-pyridinyl)-
CAS No:650638-07-6
MF:C10H6ClN5
MW:231.641139507294
CID:408193
PubChem ID:43543135
Update Time:2025-04-19
1H-Pyrazolo[3,4-d]pyrimidine, 4-chloro-1-(4-pyridinyl)- Chemical and Physical Properties
Names and Identifiers
-
- 1H-Pyrazolo[3,4-d]pyrimidine, 4-chloro-1-(4-pyridinyl)-
- 4-chloro-1-pyridin-4-ylpyrazolo[3,4-d]pyrimidine
- 4-chloro-1-pyridin-4-yl-1H-pyrazolo[3,4-d]pyrimidine
- 650638-07-6
- UZZXPEHPJSVCQJ-UHFFFAOYSA-N
- EN300-684728
- FT-0753331
- SCHEMBL6071871
- DTXSID50656157
- 4-{4-chloro-1H-pyrazolo[3,4-d]pyrimidin-1-yl}pyridine
- 4-CHLORO-1-(PYRIDIN-4-YL)-1H-PYRAZOLO[3,4-D]PYRIMIDINE
- DA-39768
-
- MDL: MFCD12134554
- Inchi: 1S/C10H6ClN5/c11-9-8-5-15-16(10(8)14-6-13-9)7-1-3-12-4-2-7/h1-6H
- InChI Key: UZZXPEHPJSVCQJ-UHFFFAOYSA-N
- SMILES: ClC1=C2C=NN(C3C=CN=CC=3)C2=NC=N1
Computed Properties
- Exact Mass: 231.03138
- Monoisotopic Mass: 231.0311729g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 16
- Rotatable Bond Count: 1
- Complexity: 245
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.7
- Topological Polar Surface Area: 56.5Ų
Experimental Properties
- PSA: 56.49
1H-Pyrazolo[3,4-d]pyrimidine, 4-chloro-1-(4-pyridinyl)- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A029204277-1g |
4-Chloro-1-(pyridin-4-yl)-1H-pyrazolo[3,4-d]pyrimidine |
650638-07-6 | 95% | 1g |
$579.15 | 2023-09-01 | |
| Chemenu | CM269583-1g |
4-Chloro-1-(pyridin-4-yl)-1H-pyrazolo[3,4-d]pyrimidine |
650638-07-6 | 95% | 1g |
$519 | 2021-08-18 | |
| Chemenu | CM269583-1g |
4-Chloro-1-(pyridin-4-yl)-1H-pyrazolo[3,4-d]pyrimidine |
650638-07-6 | 95% | 1g |
$611 | 2023-02-16 | |
| Enamine | EN300-684728-0.05g |
4-{4-chloro-1H-pyrazolo[3,4-d]pyrimidin-1-yl}pyridine |
650638-07-6 | 0.05g |
$768.0 | 2023-05-29 | ||
| Enamine | EN300-684728-0.1g |
4-{4-chloro-1H-pyrazolo[3,4-d]pyrimidin-1-yl}pyridine |
650638-07-6 | 0.1g |
$804.0 | 2023-05-29 | ||
| Enamine | EN300-684728-0.25g |
4-{4-chloro-1H-pyrazolo[3,4-d]pyrimidin-1-yl}pyridine |
650638-07-6 | 0.25g |
$840.0 | 2023-05-29 | ||
| Enamine | EN300-684728-0.5g |
4-{4-chloro-1H-pyrazolo[3,4-d]pyrimidin-1-yl}pyridine |
650638-07-6 | 0.5g |
$877.0 | 2023-05-29 | ||
| Enamine | EN300-684728-1.0g |
4-{4-chloro-1H-pyrazolo[3,4-d]pyrimidin-1-yl}pyridine |
650638-07-6 | 1g |
$914.0 | 2023-05-29 | ||
| Enamine | EN300-684728-2.5g |
4-{4-chloro-1H-pyrazolo[3,4-d]pyrimidin-1-yl}pyridine |
650638-07-6 | 2.5g |
$1791.0 | 2023-05-29 | ||
| Enamine | EN300-684728-5.0g |
4-{4-chloro-1H-pyrazolo[3,4-d]pyrimidin-1-yl}pyridine |
650638-07-6 | 5g |
$2650.0 | 2023-05-29 |
1H-Pyrazolo[3,4-d]pyrimidine, 4-chloro-1-(4-pyridinyl)- Related Literature
-
Lei Yang,Yuan Zeng,Haibo Wu,Chunwu Zhou,Lei Tao J. Mater. Chem. B, 2020,8, 1383-1388
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Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
-
Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
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Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
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J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
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